N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: 3-(benzenesulfonylmethyl)-N-(2-hydroxyethyl)-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C12H13N3O5S/c16-7-6-13-11(17)12-14-10(15-20-12)8-21(18,19)9-4-2-1-3-5-9/h1-5,16H,6-8H2,(H,13,17)
• InChI Key: AKMXCCQOZGFYIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC2=NOC(=N2)C(=O)NCCO
• Molecular Formula: C12H13N3O5S
• Molecular Weight: 311.32 g/mol

Description

N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, as well as its biochemical and physiological effects, have been extensively studied.

Mechanism of Action

The exact mechanism of action of N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide is not yet fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB signaling pathway. It has also been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide in lab experiments is its versatility. It can be used in various assays to study its effects on different cell types and signaling pathways. However, one of the limitations is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide. One area of research could focus on its potential applications in the treatment of neurodegenerative diseases. Another area of research could focus on its use as a potential adjuvant therapy in cancer treatment. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide can be synthesized using various methods. One of the most commonly used methods involves the reaction of 3-(phenylsulfonyl)propionyl chloride with 2-aminoethanol in the presence of triethylamine. The resulting intermediate is then cyclized with triphosgene to yield the final product.

Scientific Research Applications

N-(2-hydroxyethyl)-3-[(phenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.